Cas no 2137833-54-4 (1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl]-)

• Product Name: 1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl]-
• CAS No: 2137833-54-4
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5258707
• Update Time: 2025-05-24

1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl]-

• Inchi： 1S/C9H16N4O2/c1-4-10-9(2,3)7-5-13(12-11-7)6-8(14)15/h5,10H,4,6H2,1-3H3,(H,14,15)
• InChI Key： JCBZVLUYGVFVPJ-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C=C(C(NCC)(C)C)N=N1

Additional information on 1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl]-

Introduction to 1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl]- (CAS No. 2137833-54-4)

The compound 1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl], identified by its CAS number 2137833-54-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of an acetic acid moiety and a substituted tertiary amine group enhances its potential as a pharmacophore, making it a subject of intense interest in medicinal chemistry research.

Recent studies have highlighted the versatility of triazole derivatives in modulating various biological pathways. The 1H-1,2,3-Triazole-1-acetic acid core is particularly noteworthy for its ability to interact with biological targets in a manner that promotes therapeutic effects. The introduction of the 4-[1-(ethylamino)-1-methylethyl] substituent further tailors the compound’s pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further development.

In the realm of drug discovery, the synthesis and characterization of such compounds are critical steps. The structural features of CAS No. 2137833-54-4 enable it to exhibit unique interactions with enzymes and receptors, which are essential for therapeutic efficacy. Researchers have been exploring its potential in several therapeutic areas, including anti-inflammatory and anticancer applications. The acetic acid side chain, for instance, can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

The 1-(ethylamino)-1-methylethyl group adds another layer of complexity to the molecule’s behavior. This bulky amine substituent can influence solubility and metabolic stability, factors that are crucial for drug formulation and delivery. Computational modeling studies have suggested that this group may enhance the compound’s ability to cross cell membranes, improving bioavailability—a key consideration in drug development.

Current research endeavors are focused on optimizing synthetic routes to produce 1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl] with higher yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient synthesis strategies. These improvements not only reduce production costs but also minimize environmental impact—a critical aspect in modern pharmaceutical manufacturing.

The biological activity of this compound has been preliminarily assessed through in vitro assays. Preliminary data indicate that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. This aligns with ongoing efforts to develop novel anti-inflammatory agents that target specific molecular pathways without systemic side effects. Further investigation is warranted to elucidate its mechanism of action and potential therapeutic applications.

Moreover, the structural framework of CAS No. 2137833-54-4 offers opportunities for derivative synthesis. By modifying other functional groups or introducing additional heterocycles, researchers can explore new analogs with enhanced properties. Such structural diversification is a cornerstone of modern drug discovery pipelines, allowing for the identification of lead compounds with improved efficacy and safety profiles.

The chemical stability of this compound is another area of interest. The triazole ring is known for its robustness under various conditions, but the presence of additional functional groups necessitates careful evaluation under different storage and handling conditions. Stability studies are essential to ensure that the compound retains its integrity during synthesis, formulation, and clinical use.

In conclusion,1H-1,2,3-Triazole-1-acetic acid, 4-[1-(ethylamino)-1-methylethyl] (CAS No. 2137833-54-4) represents a promising entity in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research progresses，this compound could contribute significantly to the development of novel therapeutic agents addressing various medical needs.